Cas no 52009-54-8 (3-Ethoxy-4-isopropoxy-benzoic acid)

• Product Name: 3-Ethoxy-4-isopropoxy-benzoic acid
• CAS No: 52009-54-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 3112212
• PubChem ID: 1543892
• Update Time: 2025-05-22

3-Ethoxy-4-isopropoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-isopropoxy-benzoic acid
• 3-ethoxy-4-(propan-2-yloxy)benzoic acid
• DTXSID201299090
• SCHEMBL7089045
• 3-ethoxy-4-propan-2-yloxybenzoic acid
• 52009-54-8
• 3-ethoxy-4-isopropoxybenzoic acid
• 3-ethoxy-4-isopropoxybenzoicacid
• JFDSVALOUSIPSC-UHFFFAOYSA-N
• VS-12481
• BBL034329
• AKOS000178027
• STK425813
• Oprea1_612451

• Inchi： 1S/C12H16O4/c1-4-15-11-7-9(12(13)14)5-6-10(11)16-8(2)3/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： JFDSVALOUSIPSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OCC)C(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Ethoxy-4-isopropoxy-benzoic acid

3-Ethoxy-4-isopropoxy-benzoic Acid: A Comprehensive Overview

3-Ethoxy-4-isopropoxy-benzoic acid, identified by the CAS registry number 52009-54-8, is a compound of significant interest in both academic and industrial research. This benzoic acid derivative is characterized by its unique substitution pattern, featuring an ethoxy group at the 3-position and an isopropoxy group at the 4-position of the benzene ring. The compound's structure lends it to a variety of applications, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-Ethoxy-4-isopropoxy-benzoic acid typically involves multi-step organic reactions, often starting from substituted benzene precursors. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, making this compound more accessible for large-scale production.

In terms of physical properties, 3-Ethoxy-4-isopropoxy-benzoic acid exhibits a melting point of approximately 152°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various extraction and purification techniques commonly employed in chemical manufacturing.

The compound's biological activity has been a focal point of recent studies. Investigations into its pharmacokinetic properties have revealed promising results, particularly in the context of drug delivery systems. Researchers have demonstrated that 3-Ethoxy-4-isopropoxy-benzoic acid can serve as a versatile building block for designing bioactive molecules with enhanced bioavailability. For instance, its derivatives have shown potential as inhibitors of key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory drug development.

Beyond pharmacology, 3-Ethoxy-4-isopropoxy-benzoic acid has found applications in agrochemicals, where it acts as a precursor for fungicides and herbicides. Its ability to modulate plant hormone signaling pathways has led to its exploration as a growth regulator in agriculture. Recent field trials have indicated improved crop yields when treated with formulations derived from this compound.

In the realm of materials science, 3-Ethoxy-4-isopropoxy-benzoic acid has been utilized as a monomer in the synthesis of advanced polymers. Its aromatic structure provides stability to polymer networks, making them suitable for high-performance applications such as optical films and electronic substrates. Innovations in polymerization techniques have further expanded its utility in this domain.

The environmental impact of 3-Ethoxy-4-isopropoxy-benzoic acid has also been scrutinized under regulatory frameworks. Studies on its biodegradation kinetics indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns over long-term environmental persistence. This attribute aligns with global sustainability goals and promotes its use in eco-friendly chemical formulations.

In conclusion, 3-Ethoxy-4-isopropoxy-benzoic acid, with its unique structural features and diverse functional groups, continues to be a valuable compound across multiple industries. Ongoing research into its synthesis, properties, and applications underscores its potential to address emerging challenges in medicine, agriculture, and materials science. As technological advancements further refine its utilization, this compound is poised to play an increasingly significant role in shaping future innovations.